Cas no 1192356-27-6 (2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride)

• Product Name: 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride
• CAS No: 1192356-27-6
• MF: C₉H₁₂ClF₃N₂
• MW: 240.653191566467
• MDL: MFCD21603634
• CID: 1026628
• PubChem ID: 57346991
• Update Time: 2025-07-19

2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride
• 1-Methyl-1-(6-trifluoromethyl-pyridin-2-yl)-ethylamine hydrochloride
• 1-Methyl-1-(6-trifluoromethyl-pyridin-2-yl)-ethylamine; hydrochloride
• 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-aminehydrochloride
• 1192356-27-6
• AKOS015999860
• 2-[6-(trifluoromethyl)pyridin-2-yl]propan-2-amine;hydrochloride
• A24016
• SCHEMBL1192288
• 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-2-amine--hydrogen chloride (1/1)
• DTXSID50721319
• AM20050704

• MDL： MFCD21603634
• Inchi： 1S/C9H11F3N2.ClH/c1-8(2,13)6-4-3-5-7(14-6)9(10,11)12;/h3-5H,13H2,1-2H3;1H
• InChI Key： IQPBJVFOJZTMOH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(C(C)(C)N)=N1)(F)F

Computed Properties

• Exact Mass: 240.0641106g/mol
• Monoisotopic Mass: 240.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride

Introduction to 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride (CAS No. 1192356-27-6)

2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride (CAS No. 1192356-27-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFA-Pyridine Amine Hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this comprehensive introduction, we will delve into the chemical characteristics, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular formula of 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride is C₁₀H₁₁F₃N₂·HCl, and its molecular weight is approximately 247.66 g/mol. The compound features a trifluoromethyl group attached to a pyridine ring, which imparts unique electronic and steric properties. These properties make it an attractive candidate for various pharmaceutical applications, particularly in the development of new drugs targeting specific biological pathways.

The synthesis of 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride typically involves several steps. One common approach is the reaction of 6-(trifluoromethyl)pyridine with propanal followed by reduction to form the corresponding amine. The final step involves the formation of the hydrochloride salt by treating the free amine with hydrochloric acid. This synthetic route has been optimized in various studies to improve yield and purity, making it suitable for large-scale production.

In terms of biological activity, 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride has shown promising results in several areas. Recent research has focused on its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have demonstrated that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are involved in mood regulation and cognitive function.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride on serotonin receptor subtypes. The results indicated that the compound exhibited selective binding to serotonin 5-HT_1A receptors, suggesting its potential as an antidepressant or anxiolytic agent. Further preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

Beyond its potential as a CNS modulator, 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride has also been explored for its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine hydrochloride have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a therapeutic agent.

In conclusion, 2-(6-(Trifluoromethyl)pyridin-2-y l)propan - 2 - amine hydrochloride (CAS No. 1192356 - 27 - 6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.